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Compound of Interest

Compound Name:
2-(5-Mercaptotetrazole-1-

yl)ethanol-d4

Cat. No.: B15600509 Get Quote

In-Depth Technical Guide: 2-(5-
Mercaptotetrazole-1-yl)ethanol-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-(5-
Mercaptotetrazole-1-yl)ethanol-d4, an isotopically labeled compound of significant interest in

pharmaceutical research and development. This document is intended for an audience with a

technical background in chemistry and pharmacology.

Core Compound Data
2-(5-Mercaptotetrazole-1-yl)ethanol-d4 is the deuterated form of 2-(5-Mercaptotetrazole-1-

yl)ethanol. The incorporation of four deuterium atoms into the ethanol group provides a

valuable tool for various research applications, including metabolic studies and as an internal

standard in analytical assays.

Quantitative Data Summary
For clarity and comparative purposes, the molecular formula and weight of both the deuterated

and non-deuterated forms of the compound are presented below.
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Compound Molecular Formula Molecular Weight ( g/mol )

2-(5-Mercaptotetrazole-1-

yl)ethanol-d4
C3H2D4N4OS 150.2[1][2]

2-(5-Mercaptotetrazole-1-

yl)ethanol
C3H6N4OS 146.17[3][4]

Applications and Research Context
The non-deuterated analog, 2-(5-Mercaptotetrazole-1-yl)ethanol, serves as a key intermediate

in the synthesis of the beta-lactam antibiotic, Flomoxef.[1][5] Furthermore, it has been identified

as a metabolite of Flomoxef and exhibits inhibitory activity against vitamin K-dependent

glutamylcarboxylase.[1][5] The deuterated form, 2-(5-Mercaptotetrazole-1-yl)ethanol-d4, is

primarily utilized in pharmacokinetic and metabolic studies of Flomoxef and related

compounds, where its distinct mass allows it to be differentiated from its non-deuterated

counterpart.

Experimental Protocols
While specific experimental protocols for the direct use of 2-(5-Mercaptotetrazole-1-
yl)ethanol-d4 are not extensively detailed in publicly available literature, its primary application

is as an internal standard in analytical methods such as liquid chromatography-mass

spectrometry (LC-MS) for the quantification of 2-(5-Mercaptotetrazole-1-yl)ethanol or Flomoxef

in biological matrices.

A generalized workflow for such an application is outlined below.

Logical Workflow for Quantification using a Deuterated
Standard
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Fig. 1: Generalized workflow for using 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 as an internal
standard.

This diagram illustrates a typical bioanalytical workflow. The process begins with the collection

of a biological sample, to which a known amount of the deuterated internal standard is added.

Following sample preparation to remove interfering substances, the sample is analyzed by LC-

MS/MS. The distinct mass-to-charge ratio of the deuterated standard allows for its separate

detection from the endogenous analyte. By comparing the signal intensity of the analyte to that

of the internal standard, precise quantification can be achieved, which is crucial for

pharmacokinetic studies and metabolite identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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